3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-N-(2-oxothiolan-3-yl)prop-2-enamide
• InChI: InChI=1S/C14H13NO4S/c16-13(15-10-5-6-20-14(10)17)4-2-9-1-3-11-12(7-9)19-8-18-11/h1-4,7,10H,5-6,8H2,(H,15,16)/b4-2+
• InChI Key: PMARQFGAMVHOIN-DUXPYHPUSA-N
• Canonical SMILES: C1CSC(=O)C1NC(=O)C=CC2=CC3=C(C=C2)OCO3
• Isomeric SMILES: C1CSC(=O)C1NC(=O)/C=C/C2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H13NO4S
• Molecular Weight: 291.32 g/mol

Description

3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields. This compound is known for its unique structure and properties, which make it a promising candidate for use in drug discovery, biochemistry, and other related fields.

Mechanism of Action

The mechanism of action of 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a range of biochemical and physiological effects, which can be beneficial in certain contexts.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide are diverse and can vary depending on the specific context in which it is used. Some of the most common effects of this compound include its ability to inhibit the activity of certain enzymes and proteins, which can lead to changes in cellular signaling pathways and gene expression. Additionally, this compound has been shown to exhibit anti-inflammatory and antioxidant properties, which can be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide in lab experiments is its unique structure and properties, which make it a promising candidate for use in drug discovery and other related fields. However, there are also some limitations to using this compound, including its complex synthesis process and the need for specialized equipment and expertise to work with it safely.

Future Directions

There are many potential future directions for research on 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide. Some of the most promising areas of research include further studies on the compound's mechanism of action, as well as its potential applications in drug discovery and other related fields. Additionally, there is a need for more research on the safety and toxicity of this compound, particularly in the context of its potential use as a therapeutic agent. Overall, the unique properties of 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide make it a promising candidate for further scientific research and exploration.

Synthesis Methods

The synthesis of 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide is a complex process that involves several steps. The most common method for synthesizing this compound involves the use of a reaction between 2-acetylthiophene and 3,4-methylenedioxybenzaldehyde, followed by the addition of acryloyl chloride. This reaction results in the formation of the desired compound, which can then be purified and characterized using various analytical techniques.

Scientific Research Applications

The unique properties of 3-(1,3-benzodioxol-5-yl)-N-(2-oxotetrahydro-3-thienyl)acrylamide make it a promising candidate for use in various scientific research applications. One of the most significant applications of this compound is in drug discovery, where it has been shown to exhibit potential as a therapeutic agent for the treatment of various diseases. Additionally, this compound has been used in biochemistry and other related fields to study the mechanisms of action of various biological processes.